Cas no 1229025-40-4 (4-propyl-3-(pyridin-2-yl)-1H-pyrazol-5-amine)

4-Propyl-3-(pyridin-2-yl)-1H-pyrazol-5-amine is a heterocyclic compound featuring a pyrazole core substituted with a pyridine ring and an amine functional group. This structure imparts versatility in coordination chemistry and potential applications in medicinal or materials science. The pyridine moiety enhances binding affinity to metal centers, making it useful in catalysis or ligand design. The propyl group contributes to lipophilicity, which may improve solubility in organic matrices. Its amine functionality allows for further derivatization, enabling tailored modifications for specific applications. The compound’s stability and synthetic accessibility make it a practical intermediate for research in pharmaceutical development or coordination polymers.

4-propyl-3-(pyridin-2-yl)-1H-pyrazol-5-amine structure

1229025-40-4 structure

Product Name:4-propyl-3-(pyridin-2-yl)-1H-pyrazol-5-amine

CAS No:1229025-40-4

MF:C₁₁H₁₄N₄

MW:202.255661487579

CID:5857466

PubChem ID:33783001

Update Time:2025-11-01

4-propyl-3-(pyridin-2-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazol-3-amine, 4-propyl-5-(2-pyridinyl)-
- 4-Propyl-3-(pyridin-2-yl)-1h-pyrazol-5-amine
- EN300-1148092
- CS-0307413
- AKOS017561981
- 1229025-40-4
- 4-propyl-3-(pyridin-2-yl)-1H-pyrazol-5-amine
- Inchi： 1S/C11H14N4/c1-2-5-8-10(14-15-11(8)12)9-6-3-4-7-13-9/h3-4,6-7H,2,5H2,1H3,(H3,12,14,15)
- InChI Key： SRJMITYVEFWHKA-UHFFFAOYSA-N
- SMILES： N1C(C2=NC=CC=C2)=C(CCC)C(N)=N1

Computed Properties

Exact Mass: 202.121846464g/mol
Monoisotopic Mass: 202.121846464g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 197
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 67.6Å²

Experimental Properties

Density: 1.182±0.06 g/cm3(Predicted)
Boiling Point: 468.1±45.0 °C(Predicted)
pka: 13.59±0.50(Predicted)

4-propyl-3-(pyridin-2-yl)-1H-pyrazol-5-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1148092-0.05g	4-propyl-3-(pyridin-2-yl)-1H-pyrazol-5-amine	1229025-40-4	95%	0.05g	$707.0	2023-10-25
Enamine	EN300-1148092-0.1g	4-propyl-3-(pyridin-2-yl)-1H-pyrazol-5-amine	1229025-40-4	95%	0.1g	$741.0	2023-10-25
Enamine	EN300-1148092-0.25g	4-propyl-3-(pyridin-2-yl)-1H-pyrazol-5-amine	1229025-40-4	95%	0.25g	$774.0	2023-10-25
Enamine	EN300-1148092-0.5g	4-propyl-3-(pyridin-2-yl)-1H-pyrazol-5-amine	1229025-40-4	95%	0.5g	$809.0	2023-10-25
Enamine	EN300-1148092-1.0g	4-propyl-3-(pyridin-2-yl)-1H-pyrazol-5-amine	1229025-40-4		1g	$884.0	2023-05-23
Enamine	EN300-1148092-2.5g	4-propyl-3-(pyridin-2-yl)-1H-pyrazol-5-amine	1229025-40-4	95%	2.5g	$1650.0	2023-10-25
Enamine	EN300-1148092-5.0g	4-propyl-3-(pyridin-2-yl)-1H-pyrazol-5-amine	1229025-40-4		5g	$2566.0	2023-05-23
Enamine	EN300-1148092-10.0g	4-propyl-3-(pyridin-2-yl)-1H-pyrazol-5-amine	1229025-40-4		10g	$3807.0	2023-05-23
Enamine	EN300-1148092-1g	4-propyl-3-(pyridin-2-yl)-1H-pyrazol-5-amine	1229025-40-4	95%	1g	$842.0	2023-10-25
Enamine	EN300-1148092-5g	4-propyl-3-(pyridin-2-yl)-1H-pyrazol-5-amine	1229025-40-4	95%	5g	$2443.0	2023-10-25

4-propyl-3-(pyridin-2-yl)-1H-pyrazol-5-amine Related Literature

1. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
2. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
3. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
4. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

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Additional information on 4-propyl-3-(pyridin-2-yl)-1H-pyrazol-5-amine

Comprehensive Overview of 4-propyl-3-(pyridin-2-yl)-1H-pyrazol-5-amine (CAS No. 1229025-40-4)

The compound 4-propyl-3-(pyridin-2-yl)-1H-pyrazol-5-amine (CAS No. 1229025-40-4) is a specialized organic molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole core substituted with a pyridine ring and a propyl group, makes it a versatile intermediate for synthesizing biologically active compounds. Researchers are particularly intrigued by its potential applications in drug discovery, especially in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

In recent years, the demand for heterocyclic compounds like 4-propyl-3-(pyridin-2-yl)-1H-pyrazol-5-amine has surged due to their role in developing novel therapeutics. This compound’s pyridine-pyrazole hybrid structure aligns with current trends in medicinal chemistry, where fused-ring systems are explored for enhanced binding affinity and selectivity. Its CAS No. 1229025-40-4 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and lead optimization projects.

One of the key advantages of 4-propyl-3-(pyridin-2-yl)-1H-pyrazol-5-amine is its synthetic adaptability. The presence of both amine and pyridine functionalities allows for diverse derivatization, enabling researchers to fine-tune physicochemical properties such as solubility and bioavailability. This flexibility is critical in addressing challenges like drug resistance and off-target effects, which are hot topics in modern pharmacology.

Beyond pharmaceuticals, this compound has potential applications in material science. Its aromatic and nitrogen-rich structure could contribute to the development of organic semiconductors or ligands for catalysis, areas that are gaining traction due to the push for sustainable technologies. The CAS No. 1229025-40-4 is often cross-referenced in patents related to green chemistry and renewable energy, highlighting its multidisciplinary appeal.

Analytical characterization of 4-propyl-3-(pyridin-2-yl)-1H-pyrazol-5-amine typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets stringent quality standards for research and industrial use. The growing emphasis on QC/QA protocols in chemical manufacturing further underscores the importance of reliable characterization data for CAS No. 1229025-40-4.

In summary, 4-propyl-3-(pyridin-2-yl)-1H-pyrazol-5-amine represents a compelling case study in the intersection of organic synthesis and applied science. Its structural features and functional groups make it a valuable building block for innovations in healthcare and technology. As research continues to explore its full potential, this compound is poised to remain a focal point in scientific literature and industrial applications.